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Compound of Interest

Compound Name:
Benzene, 1-methoxy-3-(1-

methylethoxy)-

CAS No.: 51241-41-9

Cat. No.: B12669193

Get Quote

Executive Summary
Benzene, 1-methoxy-3-(1-methylethoxy)- (also known as 3-Isopropoxyanisole) is a

disubstituted aromatic ether characterized by a meta substitution pattern.[1] Unlike its ortho

isomer (used in perfumery) or para isomer (liquid crystal precursors), the meta isomer serves

as a specialized building block in medicinal chemistry.[1] Its structural asymmetry allows for the

selective introduction of electrophiles at the C-4 or C-6 positions, making it critical for

constructing polysubstituted pharmacophores.[1]

Chemical Identity & Structural Analysis
This molecule features a benzene core substituted with a methoxy group (

) and an isopropoxy group (

) at the 1 and 3 positions, respectively.[1]
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Identifier Value

CAS Number 51241-41-9

IUPAC Name 1-Methoxy-3-(propan-2-yloxy)benzene

Common Synonyms
3-Isopropoxyanisole; m-Isopropoxyanisole; 3-

Methoxyphenyl isopropyl ether

Molecular Formula C₁₀H₁₄O₂

Molecular Weight 166.22 g/mol

SMILES COC1=CC=CC(OC(C)C)=C1

InChI Key GZMVGNWHSXIDKT-UHFFFAOYSA-N

Structural Visualization
The following diagram illustrates the chemical connectivity and the steric environment of the

meta-substitution, which dictates its reactivity profile (e.g., directing electrophilic aromatic

substitution to the C-4 and C-6 positions).
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Figure 1: Connectivity of 1-methoxy-3-(1-methylethoxy)benzene showing the meta-substitution

pattern.[1]

Physicochemical Properties
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Accurate physical data is vital for process design.[1] While the ortho isomer (CAS 2944-47-0) is

well-characterized, the meta isomer (CAS 51241-41-9) is less common in bulk catalogs.[1] The

values below represent a synthesis of experimental data from homologous series and

calculated consensus values used in high-precision modeling.

Core Physical Data
Property Value Note/Context

Physical State Liquid
Colorless to pale yellow oil at

RT.[1][2]

Boiling Point 220 – 230 °C (760 mmHg)

Predicted based on 1,3-

dimethoxybenzene (217°C)

and alkyl chain elongation

effects.[1]

Density 1.01 – 1.03 g/mL (20 °C)

Slightly less dense than 1,3-

dimethoxybenzene (1.05 g/mL)

due to isopropyl bulk.[1]

Refractive Index 1.510 – 1.520
Typical for dialkoxybenzenes.

[1]

Flash Point > 95 °C

Closed cup (Estimated).[1]

Class IIIB Combustible Liquid.

[1]

Vapor Pressure ~0.05 mmHg at 25 °C

Low volatility; requires high

vacuum for efficient distillation.

[1]

Thermodynamic & Solubility Profile (Lipinski/ADME)
For drug development professionals, these parameters predict the molecule's behavior as a

fragment in biological systems.[1]
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Parameter Value Implication

LogP (Octanol/Water) 2.42 (Consensus)
Highly lipophilic; readily

crosses cell membranes.[1]

Topological Polar Surface Area

(TPSA)
18.46 Å²

Low polarity; suggests good

blood-brain barrier (BBB)

penetration potential.[1]

H-Bond Donors 0
Aprotic; stable against

deprotonation bases.[1]

H-Bond Acceptors 2
Ether oxygens act as weak

Lewis bases.[1]

Water Solubility Insoluble

Requires organic co-solvents

(DMSO, Ethanol, DCM) for

assays.[1]

Synthesis & Manufacturing Protocol
The most robust route to CAS 51241-41-9 is the Williamson Ether Synthesis.[1] This method is

preferred over direct alkylation of resorcinol due to the high regioselectivity required (preventing

bis-alkylation or mixed isomers).[1]

Reaction Pathway
The synthesis starts with 3-Methoxyphenol (commercially available) and utilizes 2-

Bromopropane (Isopropyl bromide) under basic conditions.[1]

3-Methoxyphenol
(CAS 150-19-6)

SN2 Transition State
(DMF, 80°C)

 Deprotonation

2-Bromopropane
+ K2CO3

3-Isopropoxyanisole
(CAS 51241-41-9)

 Alkylation

Click to download full resolution via product page

Figure 2: Williamson ether synthesis pathway for the target molecule.[1]
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Experimental Protocol (Self-Validating System)
This protocol includes built-in checkpoints (CP) to ensure integrity.

Reagents:

3-Methoxyphenol (1.0 eq)[1]

2-Bromopropane (1.5 eq) - Excess drives reaction to completion.[1]

Potassium Carbonate (

), anhydrous (2.0 eq)[1][3]

Dimethylformamide (DMF) or Acetonitrile (

) - Solvent.[1]

Step-by-Step Procedure:

Setup: Charge a round-bottom flask with 3-Methoxyphenol and DMF (5 mL per gram of

phenol).

Activation: Add

in one portion. Stir at room temperature for 15 minutes.

CP1 (Visual): Suspension should be uniform.[1] Color change (slight darkening) indicates

phenoxide formation.[1]

Alkylation: Add 2-Bromopropane dropwise. Equip with a reflux condenser.[1][4][5]

Reaction: Heat to 70–80 °C for 4–6 hours.

CP2 (TLC Control): Eluent Hexane:EtOAc (9:1).[1] Monitor disappearance of starting

phenol (

) and appearance of product (

).[1]
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Workup: Cool to RT. Pour mixture into ice-water (5x volume). Extract with Ethyl Acetate (3x).

[1][4]

Purification: Wash combined organics with 1M NaOH (to remove unreacted phenol), then

Water, then Brine. Dry over

.[1][3]

Isolation: Concentrate under reduced pressure. Purify via vacuum distillation (approx. 110-

120 °C at 5 mmHg) or silica gel chromatography.[1]

Applications in Drug Development
This molecule is not merely a solvent; it is a scaffold intermediate.[1]

Regioselective Halogenation: The steric bulk of the isopropoxy group at C-3 and the methoxy

at C-1 direct electrophilic substitution (e.g., bromination, iodination) predominantly to the C-4

position (para to methoxy, ortho to isopropoxy is sterically hindered) or C-6 position.[1]

Utility: Synthesis of unsymmetrical biaryls via Suzuki-Miyaura coupling.[1]

Alzheimer's Research: Used as a precursor for aryl-amido-aryl compounds which act as

modulators for cognitive function.[1]

Gilvocarcin Analogues: The 1-methoxy-3-isopropoxy motif serves as a model system for

constructing the polyketide core of gilvocarcin-type antibiotics.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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